1-(2-methoxypropyl)-1H-pyrazol-3-amine

• Molecular Formula: C7H13N3O
• Molecular Weight: 155.20 g/mol
• IUPAC Name: 1-(2-methoxypropyl)pyrazol-3-amine
• InChI: InChI=1S/C7H13N3O/c1-6(11-2)5-10-4-3-7(8)9-10/h3-4,6H,5H2,1-2H3,(H2,8,9)
• InChI Key: ZVJSLRBSOAPLMT-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1C=CC(=N1)N)OC

Description

1-(2-Methoxypropyl)-1H-pyrazol-3-amine is a pyrazole derivative characterized by a methoxypropyl substituent at the N1 position and an amine group at the C3 position. Its molecular formula is C7H13N3O (MW: 155.20 g/mol), with purity levels up to 95% reported in commercial batches .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-methoxypropyl)-1H-pyrazol-3-amine typically involves the reaction of 1H-pyrazol-3-amine with 2-methoxypropyl halides under basic conditions. The reaction can be carried out in the presence of a base such as potassium carbonate or sodium hydride in an aprotic solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO). The reaction mixture is usually heated to facilitate the substitution reaction, leading to the formation of the desired product.

Industrial Production Methods

Industrial production methods for this compound would likely involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimization of reaction conditions to maximize yield and purity would be essential. Additionally, purification techniques such as recrystallization or chromatography would be employed to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

1-(2-Methoxypropyl)-1H-pyrazol-3-amine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the methoxy group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, and other reducing agents in solvents like ether or tetrahydrofuran (THF).

Substitution: Nucleophiles such as halides, thiols, or amines in the presence of a base like sodium hydroxide or potassium carbonate.

Major Products Formed

Oxidation: Formation of oxides or hydroxyl derivatives.

Reduction: Formation of reduced amine derivatives.

Substitution: Formation of substituted pyrazole derivatives.

Scientific Research Applications

1-(2-Methoxypropyl)-1H-pyrazol-3-amine has several scientific research applications, including:

Medicinal Chemistry: The compound can be used as a building block for the synthesis of pharmaceutical agents, particularly those targeting neurological and inflammatory diseases.

Materials Science: It can be used in the development of novel materials with specific electronic or optical properties.

Biological Studies: The compound can be used as a probe to study various biological processes, including enzyme inhibition and receptor binding.

Industrial Applications: It can be used in the synthesis of agrochemicals, dyes, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-(2-methoxypropyl)-1H-pyrazol-3-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to the active site of enzymes, inhibiting their activity, or it can interact with receptors, modulating their signaling pathways. The exact molecular targets and pathways involved would depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparison with Similar Pyrazol-3-amine Derivatives

The following table summarizes key structural analogs, their substituents, and physicochemical or pharmacological distinctions:

Compound Name	Substituent (N1)	Key Features	References
1-(Adamantan-1-yl)-1H-pyrazol-3-amine	Adamantane	High lipophilicity (enhanced bioavailability); synthesized via HBr-mediated alkylation of 3-aminopyrazole with bromoadamantane (48% yield) .
N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine	Pyridin-3-yl, cyclopropyl	Lower yield (17.9%) due to steric hindrance; solid-state stability (mp 104–107°C); used in kinase inhibitor studies .
1-(2-Fluorophenyl)-1H-pyrazol-3-amine	2-Fluorophenyl	Electronegative fluorine improves binding affinity in receptor-targeted applications; MW 177.18 g/mol .
1-(tert-Butyl)-1H-pyrazol-3-amine	tert-Butyl	Bulky substituent increases steric shielding; used in selenourea derivatives for redox-modulating therapies .
1-(2,5-Dimethylphenyl)-1H-pyrazol-3-amine	2,5-Dimethylphenyl	Enhanced aromatic interactions in catalysis; hydrochloride salt improves crystallinity .

Structural and Electronic Effects

• Lipophilicity : The adamantyl group (LogP ~4.2) confers higher membrane permeability than the 2-methoxypropyl group (estimated LogP ~1.5), making it preferable for CNS-targeting drugs .
• Steric Effects : Bulky groups (e.g., tert-butyl, adamantane) reduce enzymatic degradation but may hinder target binding. The 2-methoxypropyl group balances steric bulk and flexibility .
• Electronic Modulation : Fluorine in 1-(2-fluorophenyl)-1H-pyrazol-3-amine enhances dipole interactions, improving binding to hydrophobic enzyme pockets .

Biological Activity

1-(2-Methoxypropyl)-1H-pyrazol-3-amine is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article reviews the current understanding of its biological properties, including antimicrobial, antioxidant, and anti-inflammatory activities, supported by data tables and relevant case studies.

Chemical Structure and Properties

1-(2-Methoxypropyl)-1H-pyrazol-3-amine can be characterized by its unique chemical structure, which includes a pyrazole ring—a five-membered heterocyclic compound containing two nitrogen atoms. The molecular formula is $C_7H_{12}N_4O$, and it possesses a molecular weight of approximately 168.20 g/mol.

Antimicrobial Activity

Recent studies have demonstrated that pyrazole derivatives, including 1-(2-methoxypropyl)-1H-pyrazol-3-amine, exhibit significant antimicrobial properties. A comparative analysis of various synthesized pyrazole compounds showed promising results against a range of bacterial and fungal strains.

Table 1: Antimicrobial Activity of Pyrazole Derivatives

Compound	Microorganism	Minimum Inhibitory Concentration (MIC) µg/mL
1-(2-methoxypropyl)-1H-pyrazol-3-amine	Staphylococcus aureus	62.5
1-(2-methoxypropyl)-1H-pyrazol-3-amine	Escherichia coli	125
1-(2-methoxypropyl)-1H-pyrazol-3-amine	Candida albicans	250

These results indicate that the compound exhibits moderate to strong activity against selected pathogens, suggesting its potential as an antimicrobial agent.

Antioxidant Activity

The antioxidant potential of 1-(2-methoxypropyl)-1H-pyrazol-3-amine has also been assessed through various assays. The compound showed significant free radical scavenging activity, which is crucial for preventing oxidative stress-related diseases.

Table 2: Antioxidant Activity Results

Concentration (µg/mL)	% Inhibition
10	30.5 ± 0.5
50	45.8 ± 0.7
100	62.0 ± 0.9

The data indicates that as the concentration increases, the antioxidant activity also improves, highlighting its potential utility in therapeutic applications aimed at combating oxidative stress.

Anti-inflammatory Activity

In addition to antimicrobial and antioxidant properties, the anti-inflammatory effects of pyrazole derivatives have been explored. A study comparing various aminomethyl derivatives of pyrazoles indicated that those containing specific substituents exhibited enhanced anti-inflammatory activity compared to traditional anti-inflammatory drugs like diclofenac.

Case Study: Structure-Activity Relationship (SAR)

A structure-activity relationship study revealed that modifications to the pyrazole ring significantly impact biological activity. For instance, derivatives with electron-donating groups showed increased potency in inhibiting inflammatory pathways.

The biological activities of 1-(2-methoxypropyl)-1H-pyrazol-3-amine can be attributed to its ability to interact with various biological targets:

• Antimicrobial Action : The compound likely disrupts bacterial cell wall synthesis or inhibits essential enzymes involved in microbial metabolism.
• Antioxidant Mechanism : It may scavenge free radicals and chelate metal ions, thereby reducing oxidative damage.
• Anti-inflammatory Pathway : The inhibition of pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) may underlie its anti-inflammatory effects.